BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to the Preclinical Profile of
UWA-101

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: UWA-101
CAS No.: 1350821-24-7
Cat. No.: B1257170
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the preclinical data for UWA-101, a novel
psychoactive compound with therapeutic potential, benchmarked against its close structural
and functional analogue, 3,4-methylenedioxymethamphetamine (MDMA). Due to the limited
availability of published quantitative pharmacokinetic data for UWA-101, this guide focuses on
its established pharmacodynamic profile and presents detailed pharmacokinetic data for MDMA
in common preclinical species to offer a relevant comparative context.

Overview of UWA-101

UWA-101, an analogue of MDMA, has been investigated for its potential therapeutic
applications, particularly in the context of Parkinson's disease.[1][2][3] It is a selective serotonin
and dopamine reuptake inhibitor (SDRI).[1] This dual action on key neurotransmitter systems,
without the significant neurotoxicity and psychoactive effects associated with MDMA, makes it
a compound of interest for further research.[4][5]

Comparative Pharmacokinetics: UWA-101 vs. MDMA
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While specific pharmacokinetic parameters for UWA-101 are not readily available in the public
domain, extensive research has been conducted on its parent compound, MDMA. The
following tables summarize key pharmacokinetic parameters of MDMA in rats and non-human
primates, providing a valuable reference for researchers investigating UWA-101 and similar
compounds.

MDMA Pharmacokinetics in Rats

Parameter Value Species/Strain  Dose & Route Source
Cmax ~200 ng/mL Rat 2 mg/kg (IP, SC) [61[7]
T1/2 <1 hour Rat 2 mg/kg [6][7]
(Dose-
2 mg/kg vs. 10
AUC dependent, non- Rat [6][7]
mg/kg

linear increase)

Note: MDMA exhibits non-linear kinetics in rats, with disproportionate increases in AUC at
higher doses, suggesting saturation of metabolism.[6][7]

MDMA P! Kinetics in Non-H Pri

Parameter Value Species Dose & Route Source

Cmax ~100 ng/mL Baboon 3.2 mg/kg (oral) [8]

Cmax ~250 ng/mL Human 1.6 mg/kg (oral) [8]
Considerably

T1/2 shorter than in Squirrel Monkey 2.8 mg/kg (oral) [9]
humans

Note: Significant interspecies differences in MDMA metabolism and disposition have been
observed between primates and humans, highlighting the importance of careful cross-species
extrapolation.[8][9]

Experimental Protocols
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General In Vivo Pharmacokinetic Study Protocol (Rodent
Model)

This protocol outlines a general procedure for conducting a pharmacokinetic study in rats,
based on common practices in the field.

1. Animal Model:
e Species: Male Sprague-Dawley rats (or other relevant strain).

» Housing: Housed in a controlled environment with a 12-hour light/dark cycle and ad libitum
access to food and water.

2. Drug Administration:

e Formulation: The test compound (e.g., UWA-101 or comparator) is dissolved in a suitable
vehicle (e.g., saline, DMSO).

o Routes of Administration:

o Intravenous (IV): Administered as a bolus injection via the tail vein to determine clearance
and volume of distribution.

o Oral (PO): Administered by gavage to assess oral bioavailability.

o Dose: Appropriate dose levels are selected based on preliminary toxicity and efficacy
studies.

3. Sample Collection:

e Blood Sampling: Serial blood samples are collected at predetermined time points post-
dosing from the tail vein or via a cannula.

» Sample Processing: Blood is collected into tubes containing an anticoagulant (e.g., EDTA)
and centrifuged to separate plasma. Plasma samples are stored at -80°C until analysis.

4. Bioanalysis:
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e Method: Plasma concentrations of the drug and its potential metabolites are quantified using
a validated analytical method, typically high-performance liquid chromatography-tandem
mass spectrometry (HPLC-MS/MS).

5. Pharmacokinetic Analysis:

o Software: Pharmacokinetic parameters (e.g., Cmax, Tmax, AUC, T1/2, clearance, volume of
distribution, and bioavailability) are calculated from the plasma concentration-time data using
non-compartmental analysis with software such as WinNonlin.
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Caption: Mechanism of action of UWA-101.

Experimental Workflow for a Typical Pharmacokinetic
Study
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Caption: General workflow of a preclinical pharmacokinetic study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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